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Compound of Interest

Compound Name: Z-Vad-amc

Cat. No.: B15582915 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction
Z-Vad-FMK (Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-fluoromethylketone) is a potent,

cell-permeable, and irreversible pan-caspase inhibitor.[1][2][3] It is widely utilized in life science

research to study the roles of caspases in apoptosis (programmed cell death), inflammation,

and other cellular processes.[4] By binding to the catalytic site of caspases, Z-Vad-FMK

effectively blocks the apoptotic cascade.[1][4] This document provides detailed protocols for the

use of Z-Vad-FMK in common cell-based assays, guidelines for data interpretation, and

troubleshooting advice.
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Property Value

Full Name
Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-

fluoromethylketone

Synonyms Z-Val-Ala-Asp(OMe)-FMK, Z-VAD(OMe)-FMK

Molecular Formula C22H30FN3O7

Molecular Weight 467.49 g/mol

CAS Number 187389-52-2

Appearance Crystalline solid

Purity ≥95%

Solubility Soluble in DMSO (e.g., 5 mg/mL)

Storage
Store at -20°C. Stock solutions in DMSO can be

stored at -20°C for up to one week.[5]

Mechanism of Action
Z-Vad-FMK is a tripeptide that mimics the caspase cleavage site. The fluoromethylketone

(FMK) group forms an irreversible covalent bond with the cysteine residue in the active site of

caspases, thereby inactivating the enzyme.[1][3] As a pan-caspase inhibitor, it targets a broad

range of caspases, including initiator caspases (e.g., caspase-8, caspase-9) and executioner

caspases (e.g., caspase-3, caspase-7), effectively halting the apoptotic signaling cascade.[4]
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Apoptotic Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. benchchem.com [benchchem.com]

3. caymanchem.com [caymanchem.com]

4. invivogen.com [invivogen.com]

5. Z-VAD-FMK | 187389-52-2 [chemicalbook.com]

To cite this document: BenchChem. [Standard Operating Procedure for Z-Vad-FMK
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582915#standard-operating-procedure-for-z-vad-
amc-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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